Cas no 113104-27-1 (2-(3-Methylphenoxy)butanoic acid)

2-(3-Methylphenoxy)butanoic acid structure
113104-27-1 structure
Product Name:2-(3-Methylphenoxy)butanoic acid
CAS No:113104-27-1
MF:C11H14O3
MW:194.227063655853
CID:1077605
PubChem ID:4778922
Update Time:2025-04-20

2-(3-Methylphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methylphenoxy)butanoic acid
    • 2-m-Tolyloxy-buttersaeure
    • 2-m-tolyloxy-butyric acid
    • AC1NGRMT
    • ARONIS009876
    • BBL002037
    • CTK6C7439
    • SBB030038
    • ST080630
    • SureCN826322
    • Z111782230
    • (2RS)-2-(3-methylphenoxy)butyric acid
    • IGGVSFFAZIAGTA-UHFFFAOYSA-N
    • EN300-100419
    • D78805
    • DTXSID10406519
    • CS-0307908
    • AKOS017279645
    • VS-01004
    • SCHEMBL826322
    • MFCD03422243
    • STK397794
    • AKOS000102364
    • 2-(3-methylphenoxy)butanoicacid
    • 113104-27-1
    • MDL: MFCD03422243
    • Inchi: 1S/C11H14O3/c1-3-10(11(12)13)14-9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H3,(H,12,13)
    • InChI Key: IGGVSFFAZIAGTA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C)C=1)C(C(=O)O)CC

Computed Properties

  • Exact Mass: 194.094294304g/mol
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų

2-(3-Methylphenoxy)butanoic acid Pricemore >>

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